Cas no 2228486-03-9 (4,4-difluoro-1-(2-nitrophenyl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(2-nitrophenyl)cyclohexylmethanamine
• CAS No: 2228486-03-9
• MF: C₁₃H₁₆F₂N₂O₂
• MW: 270.275150299072
• CID: 6335133
• PubChem ID: 165854897
• Update Time: 2025-06-14

4,4-difluoro-1-(2-nitrophenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2-nitrophenyl)cyclohexylmethanamine
• [4,4-difluoro-1-(2-nitrophenyl)cyclohexyl]methanamine
• EN300-1970137
• 2228486-03-9

• Inchi： 1S/C13H16F2N2O2/c14-13(15)7-5-12(9-16,6-8-13)10-3-1-2-4-11(10)17(18)19/h1-4H,5-9,16H2
• InChI Key： KCQYNRIYIUXCFV-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=CC=2[N+](=O)[O-])(CN)CC1)F

Computed Properties

• Exact Mass: 270.11798408g/mol
• Monoisotopic Mass: 270.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 4,4-difluoro-1-(2-nitrophenyl)cyclohexylmethanamine

Research Briefing on 4,4-Difluoro-1-(2-nitrophenyl)cyclohexylmethanamine (CAS: 2228486-03-9)

In recent years, the compound 4,4-difluoro-1-(2-nitrophenyl)cyclohexylmethanamine (CAS: 2228486-03-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluorinated cyclohexyl ring and a nitrophenyl group, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4,4-difluoro-1-(2-nitrophenyl)cyclohexylmethanamine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the use of palladium-catalyzed cross-coupling reactions has been highlighted as a key step in achieving high selectivity and efficiency. These advancements are critical for scaling up production for preclinical and clinical studies.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro studies indicate its affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. Furthermore, its fluorinated structure enhances its metabolic stability, making it a promising candidate for further pharmacokinetic studies. Recent animal models have shown that the compound exhibits favorable blood-brain barrier penetration, a crucial factor for central nervous system (CNS)-targeted therapies.

In addition to its neurological applications, 4,4-difluoro-1-(2-nitrophenyl)cyclohexylmethanamine has been investigated for its anti-inflammatory properties. Studies have revealed its ability to inhibit key inflammatory pathways, such as the NF-κB signaling cascade, which is implicated in chronic inflammatory diseases. These findings open new avenues for its use in conditions like rheumatoid arthritis and inflammatory bowel disease. However, further research is needed to elucidate its mechanism of action and optimize its therapeutic index.

The safety profile of this compound has also been a focus of recent research. Toxicological assessments in rodent models have indicated a favorable safety margin at therapeutic doses, with minimal off-target effects. Nonetheless, comprehensive studies, including long-term toxicity and genotoxicity evaluations, are essential to fully assess its clinical viability. Researchers are also exploring structural derivatives to enhance efficacy and reduce potential adverse effects.

In conclusion, 4,4-difluoro-1-(2-nitrophenyl)cyclohexylmethanamine represents a versatile and promising molecule in the realm of chemical biology and drug development. Its unique structural attributes, combined with its broad biological activity, make it a compelling subject for ongoing research. Future studies should focus on advancing its preclinical development, optimizing its pharmacological properties, and exploring its potential in combination therapies. The continued investigation of this compound may yield significant breakthroughs in treating a range of medical conditions.